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Application Note: High-Efficiency Liquid-Liquid Extraction of Heavy Metals Using

Dinonylnaphthalenesulfonic Acid (DNNSA)

Executive Summary
This application note details the protocol for utilizing Dinonylnaphthalenesulfonic acid (DNNSA)

in the liquid-liquid extraction (LLE) of heavy metals (specifically divalent cations like

,

,

,

). Unlike traditional chelating extractants, DNNSA functions as a liquid cation exchanger with
strong surfactant properties, forming reverse micelles in non-polar diluents. This unique
mechanism offers high loading capacities and rapid kinetics but requires specific handling to
manage phase disengagement and selectivity. This guide provides a self-validating workflow
for solvent preparation, batch extraction, and kinetic optimization.
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Introduction & Mechanism
2.1 The Chemistry of DNNSA DNNSA is a high molecular weight sulfonic acid (

). It is a strong acid, meaning it remains ionized even at low pH, allowing for the extraction of
metals from acidic feed solutions where carboxylic acids (e.g., Versatic 10) would fail.

2.2 The Micellar Extraction Mechanism In non-polar diluents (e.g., kerosene, dodecane),

DNNSA does not exist as monomers. It aggregates into reverse micelles, with the polar sulfonic

acid heads forming a hydrophilic core and the hydrophobic nonyl-naphthalene tails extending

into the solvent.

The extraction of a metal ion

can be described not just as simple ion exchange, but as the solubilization of the metal into the
hydrated core of these micelles:

Where

represents the aggregated DNNSA micelle in the organic phase.

2.3 Selectivity Series While DNNSA is a potent extractant, its selectivity is based largely on

charge density and ionic radius rather than specific coordination geometry. The general

selectivity order for divalent metals in sulfate media is often: Zn > Fe(III) > Cu > Co > Ni > Mn >

Mg Note: Selectivity is lower than chelating agents (e.g., oximes), making DNNSA ideal for bulk

heavy metal recovery or waste polishing rather than high-purity separation of chemically similar

pairs (like Co/Ni) without synergistic additives.

Critical Parameters & Optimization
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Parameter Impact on Extraction Optimization Strategy

Diluent Choice
Affects micelle stability and

phase separation.

Aliphatic

(Kerosene/Dodecane)

promotes micelle formation but

may increase viscosity.

Aromatic content (<20%) helps

solubility.

Phase Modifiers

DNNSA is a surfactant; it can

form stable emulsions or "third

phases" (middle layers).

Add 5-10% v/v 2-Ethylhexanol

or Isodecanol. The alcohol acts

as a co-surfactant,

destabilizing rigid emulsions.

Acidity (pH)

DNNSA extracts at low pH (<

2.0), but efficiency drops as

increases due to competition.

Maintain equilibrium pH

between 1.5 – 3.5 for optimal

heavy metal uptake.

Contact Time
Kinetics are diffusion-

controlled but fast (< 2 mins).

Standard contact time: 5–10

minutes to ensure equilibrium

without promoting degradation.

Visualization: Micellar Extraction Pathway
The following diagram illustrates the reverse micelle mechanism and the operational workflow.
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Click to download full resolution via product page

Figure 1: Mechanism of DNNSA-mediated metal extraction via reverse micelle formation at the

liquid-liquid interface.

Experimental Protocols
Protocol A: Solvent Preparation & Conditioning
Rationale: Commercial DNNSA is viscous and often supplied in a carrier. Proper dilution and

modifier addition are non-negotiable to prevent emulsion lock.

Materials:

DNNSA (Commercial grade, typically 50% in heptane/carrier).

Diluent: Exxsol D80 or odorless kerosene.

Modifier: 2-Ethylhexanol (2-EH).

Wash Solution: 1M

.[1]

Steps:

Calculation: Target a final concentration of 0.05 M to 0.1 M DNNSA.

Note: Higher concentrations increase viscosity and settling time.

Mixing: In a volumetric flask, dissolve the required mass of DNNSA in the diluent.

Modifier Addition: Add 10% v/v 2-Ethylhexanol. Shake vigorously.

Self-Validation: If the solution appears hazy, add more modifier in 1% increments until

clear (isotropic).

Acid Conditioning: Contact the organic phase with an equal volume of 1M
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for 5 minutes. Discard the aqueous acid. This ensures the DNNSA is fully in the protonated (

) form and removes water-soluble impurities.

Protocol B: Batch Extraction Isotherm (Determination of
and )
Rationale: To determine the capacity and selectivity of the system.

Steps:

Feed Preparation: Prepare a synthetic solution containing target metals (e.g., 1 g/L Co, 1 g/L

Ni) in sulfate media. Adjust pH to 2.0 using

.

Phase Contact:

Use 6 separatory funnels.

Vary the Phase Ratio (A/O) from 1:5 to 5:1 (e.g., 10mL Org / 50mL Aq to 50mL Org / 10mL

Aq).

Alternatively, keep A/O=1 and vary equilibrium pH (1.0 to 4.0) by adding dilute NaOH

dropwise during extraction.

Equilibration: Shake mechanically for 10 minutes at 25°C.

Settling: Allow phases to separate.

Critical Observation: If separation takes >5 mins, centrifugation (2000 rpm, 2 mins) is

required. DNNSA emulsions are stubborn.

Sampling: Separate phases. Filter the aqueous raffinate (0.45 µm) to remove entrained

organic micro-droplets.

Analysis: Analyze metal concentration in the Raffinate (

) using ICP-OES.
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Mass Balance Calculation: Calculate Organic concentration (

) by mass balance:

.

Data Processing:

Distribution Ratio (

):

Separation Factor (

):

Log-Log Analysis: Plot

vs. equilibrium pH. The slope indicates the number of protons exchanged (ideally +2 for
divalent metals).

Protocol C: Stripping (Metal Recovery)
Rationale: DNNSA binds metals strongly; strong acid is required to reverse the equilibrium.

Steps:

Contact the Loaded Organic phase with 2M - 4M HCl or 200 g/L

.

Maintain an O/A ratio of 2:1 or 5:1 to concentrate the metal in the strip liquor.

Contact time: 5 minutes.

Note: If using HCl, be aware that

forms chloro-complexes that might be re-extracted or behave differently. Sulfuric acid is
generally preferred for electrowinning downstream.
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Troubleshooting & Safety
Issue Cause Corrective Action

Stable Emulsion
High shear mixing or

insufficient modifier.

Centrifuge. For future runs,

increase modifier (2-EH)

concentration or reduce mixing

speed (avoid high-shear

impellers).

Third Phase
Exceeded solubility limit of

metal-complex in diluent.

Increase aromatic content of

diluent or increase modifier

concentration.

Precipitation
Hydrolysis of metals (e.g., Fe)

at extraction pH.

Keep pH < 3.[1][2][3]5. Pre-

remove Iron if possible.

Low Recovery
pH too low (competition with

).

Increase equilibrium pH using

NaOH (saponification of

DNNSA prior to extraction is

also an option).
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Mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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